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Compound of Interest

Compound Name: Pantoprazole sulfide

Cat. No.: B019649 Get Quote

The proper disposal of pantoprazole sulfide is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. As a metabolite of the proton pump

inhibitor pantoprazole, this chemical requires careful handling throughout its lifecycle, including

its final disposal.[1] For researchers, scientists, and drug development professionals,

adherence to established protocols is paramount.

Pantoprazole sulfide is classified as harmful if swallowed, inhaled, or in contact with skin.[2][3]

Furthermore, some formulations of its parent compound, pantoprazole, are suspected of

causing cancer.[4] Therefore, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Immediate Safety and Handling
Before beginning any disposal process, ensure all safety protocols are in place. This includes

wearing the necessary PPE to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety
goggles or glasses with
side-shields.

Protects from dust,
splashes, or aerosols.

Skin Protection
Chemical-resistant gloves and

a lab coat.

Prevents direct skin contact

with the chemical.

| Respiratory Protection | A dust mask or respirator. | Recommended if there is a risk of

generating dust or aerosols. |

Step-by-Step Disposal Protocol for Laboratories
The recommended method for disposing of pantoprazole sulfide from a laboratory setting is

through a licensed hazardous waste disposal company. This approach ensures compliance

with environmental regulations such as the Resource Conservation and Recovery Act (RCRA)

in the United States. Discharging pantoprazole sulfide into sewer systems or disposing of it

with regular household garbage is strictly prohibited.

1. Waste Segregation and Collection:

Collect all waste pantoprazole sulfide, including residual amounts and any contaminated

materials like weighing boats, pipette tips, or gloves.

Place these materials into a designated hazardous waste container that is made of a

compatible material and has a secure, sealable lid to prevent leaks.

2. Container Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include the full chemical name: "Pantoprazole Sulfide" and its CAS number

(102625-64-9).

Include any other information required by your institution's Environmental Health and Safety

(EHS) department.
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3. Secure Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area.

Ensure the storage area is away from any incompatible materials.

4. Arrange for Professional Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

The EHS department will have established procedures with a licensed chemical destruction

plant or waste management vendor to handle the final disposal.

This substance is classified as an environmentally hazardous substance, and it is crucial to

prevent its release into the environment. Pantoprazole, the parent compound, is known to be

very toxic to aquatic life with long-lasting effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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